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Compound of Interest

Compound Name: Ceftazidime (hydrate)

Cat. No.: B10766187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic

techniques utilized for the identification and characterization of Ceftazidime (hydrate).
Ceftazidime, a third-generation cephalosporin antibiotic, is a complex molecule whose

structural integrity and purity are paramount for its therapeutic efficacy and safety. This

document outlines detailed experimental protocols and presents key quantitative data from

Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, Nuclear Magnetic

Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) to facilitate its unambiguous

identification.

Introduction to Ceftazidime (Hydrate)
Ceftazidime is a semi-synthetic, broad-spectrum, beta-lactam antibiotic. It is primarily available

as a pentahydrate, with the molecular formula C₂₂H₃₂N₆O₁₂S₂ and a molecular weight of

approximately 636.7 g/mol . Its structure comprises a β-lactam ring fused to a dihydrothiazine

ring, with two side chains that are crucial for its antibacterial activity and pharmacokinetic

properties. The accurate identification and characterization of this hydrated form are critical for

quality control in pharmaceutical manufacturing and drug development.

Spectroscopic Identification Workflow
The identification of Ceftazidime (hydrate) involves a multi-faceted approach, employing

various spectroscopic techniques to probe different aspects of its molecular structure. The
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logical flow of this process, from sample receipt to final confirmation, is illustrated in the

workflow diagram below. This systematic approach ensures a thorough and reliable

identification.

Spectroscopic Identification Workflow for Ceftazidime (Hydrate)
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To cite this document: BenchChem. [Spectroscopic Analysis of Ceftazidime (Hydrate): A
Technical Guide for Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10766187#spectroscopic-analysis-of-ceftazidime-
hydrate-for-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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